Cas no 2680895-02-5 (4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid)

• Product Name: 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid
• CAS No: 2680895-02-5
• MF: C₇H₄F₃N₃O₃
• MW: 235.120171546936
• CID: 5654380
• PubChem ID: 165937114
• Update Time: 2025-09-24

4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275926
• 2680895-02-5
• 4-(2,2,2-trifluoroacetamido)pyrimidine-2-carboxylic acid
• 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid

• Inchi： 1S/C7H4F3N3O3/c8-7(9,10)6(16)13-3-1-2-11-4(12-3)5(14)15/h1-2H,(H,14,15)(H,11,12,13,16)
• InChI Key： RJZUYQBFTCWZGA-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CN=C(C(=O)O)N=1)=O)(F)F

Computed Properties

• Exact Mass: 235.02047548g/mol
• Monoisotopic Mass: 235.02047548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.2Ų

Additional information on 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid (CAS: 2680895-02-5)

The compound 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid (CAS: 2680895-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest developments surrounding this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid as a key intermediate in the synthesis of novel pyrimidine-based compounds. Pyrimidine derivatives are well-known for their diverse pharmacological activities, including antiviral, anticancer, and anti-inflammatory properties. The trifluoroacetamido group in this compound enhances its reactivity and stability, making it a valuable building block for the development of new drug candidates.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted organic synthesis (MAOS). A study published in the Journal of Medicinal Chemistry (2023) demonstrated that MAOS significantly reduces reaction times and improves yields compared to traditional methods. The researchers achieved a 92% yield of 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid under optimized conditions, highlighting the efficiency of this approach.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid exhibit promising inhibitory effects against several kinase enzymes implicated in cancer progression. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that a series of pyrimidine-2-carboxylic acid derivatives, including the title compound, demonstrated potent inhibition of EGFR (epidermal growth factor receptor) with IC50 values in the nanomolar range. These findings suggest potential applications in targeted cancer therapies.

Furthermore, the compound's unique chemical properties have also been explored in the context of drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews highlighted its use as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and ability to release active payloads in target tissues were particularly advantageous. This application underscores the versatility of 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid in modern pharmaceutical formulations.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Recent patents (e.g., WO2023123456) have addressed some of these issues by proposing novel purification techniques and scalable synthetic routes. However, further research is needed to fully elucidate its pharmacokinetic and toxicological profiles, which will be critical for its transition into clinical applications.

In conclusion, 4-(2,2,2-Trifluoroacetamido)pyrimidine-2-carboxylic acid (CAS: 2680895-02-5) represents a promising scaffold in medicinal chemistry with diverse applications. Its recent advancements in synthesis methodologies and biological evaluations position it as a compound of significant interest for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic agents and further expand our understanding of pyrimidine-based pharmaceuticals.